![molecular formula C20H16BrNO5S B2776806 Methyl 2-(4-{[(3-bromophenyl)sulfonyl]amino}phenoxy)benzenecarboxylate CAS No. 866020-32-8](/img/structure/B2776806.png)
Methyl 2-(4-{[(3-bromophenyl)sulfonyl]amino}phenoxy)benzenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Photodynamic Therapy Applications
The research by Pişkin, Canpolat, and Öztürk (2020) discusses the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and suitable photodegradation quantum yield, marking their significance in photodynamic therapy for cancer treatment. The study highlights the importance of these properties for Type II photodynamic therapy mechanisms, suggesting the potential use of these compounds as Type II photosensitizers in cancer treatment Pişkin, Canpolat, & Öztürk, 2020.
Synthetic Methodologies and Chemical Properties
Ukrainets, Petrushova, Davidenko, and Grinevich (2014) provide insight into the chemical behavior of similar sulfonamide-derived compounds. They demonstrate how methyl 2-{(2-{methyl[2-(methoxycarbonyl)phenyl]amino}-2-oxoethyl)sulfonylamino}benzoate cyclizes in the presence of bases to form 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid. This research elucidates the reaction pathways and product specificity under varying conditions, contributing to the broader understanding of the chemical properties and synthetic applications of sulfonamide derivatives Ukrainets, Petrushova, Davidenko, & Grinevich, 2014.
Antioxidant Activity
Li, Li, Gloer, and Wang (2011) explore the isolation and characterization of bromophenol derivatives from the red alga Rhodomela confervoides, demonstrating their potent antioxidant activities. These compounds, characterized by their high bromination and substitution patterns, showcase strong free radical scavenging activity, which is comparable or superior to known antioxidants like butylated hydroxytoluene (BHT) and ascorbic acid. This indicates their potential application as natural antioxidants in food preservation and health supplements Li, Li, Gloer, & Wang, 2011.
Biological Evaluation
Chohan and Shad (2011) study sulfonamide-derived ligands and their transition metal complexes, focusing on their antibacterial, antifungal, and cytotoxic activities. The research shows that these compounds exhibit moderate to significant antibacterial and antifungal activities, suggesting their potential as therapeutic agents in treating infections Chohan & Shad, 2011.
Safety and Hazards
properties
IUPAC Name |
methyl 2-[4-[(3-bromophenyl)sulfonylamino]phenoxy]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16BrNO5S/c1-26-20(23)18-7-2-3-8-19(18)27-16-11-9-15(10-12-16)22-28(24,25)17-6-4-5-14(21)13-17/h2-13,22H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZCGERPABPSYPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1OC2=CC=C(C=C2)NS(=O)(=O)C3=CC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16BrNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(4-{[(3-bromophenyl)sulfonyl]amino}phenoxy)benzenecarboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.